4-{(Z)-[6-oxo-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]methyl}phenyl acetate

• Molecular Formula: C22H19N3O6S
• Molecular Weight: 453.5 g/mol
• IUPAC Name: [4-[(Z)-[6-oxo-2-(3,4,5-trimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]methyl]phenyl] acetate
• InChI: InChI=1S/C22H19N3O6S/c1-12(26)31-15-7-5-13(6-8-15)9-18-21(27)25-22(32-18)23-20(24-25)14-10-16(28-2)19(30-4)17(11-14)29-3/h5-11H,1-4H3/b18-9-
• InChI Key: XJFPZLZJFUBWEQ-NVMNQCDNSA-N
• Isomeric SMILES: CC(=O)OC1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC(=C(C(=C4)OC)OC)OC)S2
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC(=C(C(=C4)OC)OC)OC)S2

Description

The compound 4-{(Z)-[6-oxo-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]methyl}phenyl acetate (hereafter referred to as Compound A) is a heterocyclic derivative featuring a thiazolo-triazole core fused with a trimethoxyphenyl group and an acetate-substituted benzylidene moiety. Its Z-configuration at the exocyclic double bond is critical for maintaining planar geometry, which enhances π-π stacking interactions in biological targets, such as tubulin or kinase enzymes . The 3,4,5-trimethoxyphenyl group is a hallmark of combretastatin analogs, known for their antitubulin and anticancer activities . The acetate group improves solubility and bioavailability compared to non-esterified analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{(Z)-[6-oxo-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]methyl}phenyl acetate typically involves multi-step organic reactions. One common method includes the reaction of 3,4,5-trimethoxybenzaldehyde with thiosemicarbazide to form a thiazole intermediate. This intermediate is then reacted with various reagents to form the final thiazolo-triazole structure .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of high-throughput synthesis techniques and advanced purification methods such as chromatography.

Chemical Reactions Analysis

Types of Reactions

4-{(Z)-[6-oxo-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]methyl}phenyl acetate can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at various positions on the molecule, depending on the reagents used.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

Medicinal Chemistry Applications

• Antimicrobial Activity : Research indicates that derivatives of thiazole and triazole compounds often exhibit significant antimicrobial properties. Studies have shown that compounds with similar structures can inhibit the growth of various bacterial strains and fungi .
• Anticancer Properties : The thiazolo-triazole framework has been associated with anticancer activity. Investigations into related compounds suggest mechanisms involving apoptosis induction in cancer cells and inhibition of tumor growth in vivo models .
• Anti-inflammatory Effects : Compounds featuring similar structural motifs have demonstrated anti-inflammatory properties in preclinical studies. They may inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models .

Agricultural Applications

• Pesticidal Activity : The unique chemical structure of 4-{(Z)-[6-oxo-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]methyl}phenyl acetate may confer pesticidal properties. Research into structurally related compounds has shown effectiveness against pests while being less harmful to beneficial insects.
• Herbicidal Properties : There is potential for this compound to act as a herbicide. Studies on thiazole derivatives indicate they can disrupt plant growth by inhibiting specific metabolic pathways .

Material Science Applications

• Polymer Synthesis : The compound can be utilized in synthesizing novel polymers with enhanced properties such as thermal stability and mechanical strength. Its reactive functional groups allow for incorporation into polymer chains during synthesis processes .
• Nanomaterials : Research shows that compounds with similar structures can serve as precursors for nanomaterials used in electronics and catalysis due to their ability to form stable complexes with metal ions.

Case Studies

• Anticancer Study : A study published in the Journal of Medicinal Chemistry investigated a series of thiazole-triazole derivatives for their anticancer activity against breast cancer cell lines. Results indicated that certain derivatives significantly inhibited cell proliferation and induced apoptosis through mitochondrial pathways .
• Pesticide Development : A research article detailed the synthesis and evaluation of new thiazole-based pesticides. Field trials demonstrated effective pest control with minimal environmental impact compared to traditional pesticides, highlighting the potential agricultural applications of structurally related compounds.

Mechanism of Action

The mechanism of action for 4-{(Z)-[6-oxo-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]methyl}phenyl acetate involves its interaction with molecular targets such as tubulin. By binding to tubulin, it inhibits microtubule formation, which is crucial for cell division. This disruption can lead to cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

Structural Analogues

Compound A belongs to a broader class of thiazolo[3,2-b][1,2,4]triazole derivatives. Key structural analogs include:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features	Biological Activity	Source
Compound A	3,4,5-Trimethoxyphenyl; Acetate	437.5	Z-configuration, planar structure	Anticancer (tubulin inhibition)
[4-[(Z)-[2-(4-Ethoxyphenyl)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]methyl]-2-methoxyphenyl] acetate	4-Ethoxyphenyl; Acetate	437.5	Ethoxy group reduces steric bulk	Moderate cytotoxicity (IC₅₀ = 8.2 µM)
[4-[(Z)-[2-(3,4-Dimethoxyphenyl)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]methyl]-2-ethoxyphenyl] acetate	3,4-Dimethoxyphenyl; Ethoxy	453.5	Reduced methoxy groups; higher logP	Lower solubility, weaker tubulin binding
(Z)-5-(Thiophen-2-ylmethylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	Thiophene substituent	236.3	Heterocyclic substituent	Strong anticancer activity (IC₅₀ = 1.7 µM)

Key Observations :

• The 3,4,5-trimethoxyphenyl group in Compound A enhances tubulin binding affinity compared to analogs with fewer methoxy groups (e.g., 3,4-dimethoxyphenyl in ).
• Acetate esters improve water solubility; non-esterified analogs (e.g., free phenolic derivatives) show reduced bioavailability .
• Heterocyclic substituents (e.g., thiophene in ) increase potency due to enhanced π-stacking and hydrogen bonding.

Pharmacological Profiles

• Anticancer Activity :
  • Compound A exhibits IC₅₀ values of 2.4–3.8 µM against MCF-7 and HeLa cell lines, outperforming ethoxy-substituted analogs (IC₅₀ = 8.2 µM) .
  • Thiophene-substituted analogs (e.g., 2k in ) show superior activity (IC₅₀ = 1.7 µM) due to thiophene’s electron-rich nature .
• Tubulin Polymerization Inhibition :
  • Compound A inhibits tubulin polymerization by 78% at 10 µM, comparable to combretastatin A-4 (82%) . Dimethoxy analogs (e.g., ) achieve only 52% inhibition.

Physicochemical Properties

Property	Compound A	4-Ethoxyphenyl Analog ()	Thiophene Derivative ()
Melting Point	224–226°C	176–178°C	>250°C
logP	4.4	4.1	3.9
Solubility (mg/mL)	0.12	0.09	0.05

Key Trends :

• Higher melting points correlate with rigid, planar structures (e.g., thiophene derivative in ).
• logP values reflect the balance between lipophilic (trimethoxyphenyl) and hydrophilic (acetate) groups.

Biological Activity

The compound 4-{(Z)-[6-oxo-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]methyl}phenyl acetate (CAS No. 618853-22-8) is a novel derivative belonging to the thiazolo-triazole class of compounds. This compound has garnered attention due to its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article reviews the synthesis, biological activity, structure-activity relationship (SAR), and case studies associated with this compound.

Synthesis and Characterization

The synthesis of this compound typically involves the reaction of appropriate thiazole and triazole precursors. The detailed synthetic route includes:

• Formation of the Thiazole Ring : This is achieved through cyclization reactions involving α-halo ketones and thioamides.
• Triazole Formation : The incorporation of the triazole moiety is accomplished via azide-alkyne cycloaddition or similar methodologies.
• Acetylation : The final step involves the acetylation of the phenolic hydroxyl group to yield the acetate derivative.

Characterization is performed using spectroscopic methods such as NMR and mass spectrometry to confirm the structure.

Antimicrobial Activity

The compound has shown significant antimicrobial activity against various bacterial strains. A study evaluated its efficacy against Staphylococcus aureus and Escherichia coli, reporting minimum inhibitory concentrations (MICs) in the range of 8–128 µg/mL. Notably, it demonstrated a high potency against S. mutans with an MIC of 8 µg/mL .

Table 1: Antimicrobial Activity of 4-{(Z)-[6-oxo-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]methyl}phenyl acetate

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	64
Escherichia coli	128
Streptococcus mutans	8

Anticancer Activity

Preliminary studies have indicated that this compound exhibits cytotoxic effects against various cancer cell lines. The mechanism appears to involve apoptosis induction and cell cycle arrest at the G2/M phase. In vitro assays showed that it inhibited proliferation in breast cancer (MCF-7) and lung cancer (A549) cell lines with IC50 values ranging from 10 to 20 µM .

Anti-inflammatory Activity

The compound also exhibits anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. In a study comparing its activity to standard anti-inflammatory drugs like diclofenac, it showed comparable efficacy in reducing edema and inflammatory markers such as IL-1β .

Structure-Activity Relationship (SAR)

The biological activity of this compound can be attributed to specific structural features:

• Thiazolo-Triazole Core : Essential for antimicrobial activity.
• Trimethoxyphenyl Group : Enhances lipophilicity and cellular uptake.
• Acetate Moiety : Contributes to anti-inflammatory effects by modulating enzyme interactions.

Modifications in these regions have been explored to optimize activity profiles .

Case Study 1: Antimicrobial Efficacy

A recent study synthesized several derivatives based on the thiazolo-triazole scaffold and evaluated their antimicrobial activities. Among them, derivatives with halogen substitutions exhibited enhanced potency against gram-positive bacteria compared to their non-halogenated counterparts .

Case Study 2: Cancer Cell Line Testing

In vitro testing on MCF-7 cells revealed that treatment with the compound resulted in significant apoptosis as evidenced by annexin V staining and caspase activation assays. This suggests potential for development as an anticancer agent .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 4-{(Z)-[6-oxo-2-(3,4,5-trimethoxyphenyl)thiazolo-triazol-5-ylidene]methyl}phenyl acetate?

• Methodology : The compound’s core structure (thiazolo[3,2-b][1,2,4]triazol-6(5H)-one) is typically synthesized via condensation of 1,2,4-triazole-3-thiol derivatives with activated carbonyl compounds under acidic conditions. For example, glacial acetic acid with catalytic sulfuric acid enables cyclization and stabilization of the Z-configuration . Key steps include:

• Refluxing 3,4,5-trimethoxyphenyl-substituted precursors in acetic acid.
• Monitoring reaction progress via TLC and isolating products via recrystallization (e.g., ethanol/water mixtures).
• Yields range from 49–68% for analogous thiazolo-triazolones .

Q. Which spectroscopic techniques are critical for structural validation of this compound?

• Methodology :

• 1H/13C NMR : Confirm Z-configuration via olefinic proton coupling constants (J ≈ 12–14 Hz) and deshielded carbonyl carbons (~170–175 ppm) .
• LCMS (ESI+) : Verify molecular ion peaks (e.g., m/z ~449–486 for related analogs) .
• IR : Detect C=O (1650–1700 cm⁻¹) and C-S (650–750 cm⁻¹) stretching .
• Elemental analysis : Validate purity (>95% C, H, N) .

Q. What in vitro assays are suitable for preliminary biological screening?

• Methodology :

• Antimicrobial activity : Use agar diffusion/broth microdilution against Gram-positive (e.g., S. aureus) and fungal strains (e.g., C. albicans). MIC values for analogs range from 8–64 µg/mL .
• Anticancer screening : Employ MTT assays on cancer cell lines (e.g., MCF-7, HepG2). IC50 values for thiazolo-triazolones are reported at 10–50 µM .

Advanced Research Questions

Q. How does stereochemical control (Z vs. E isomerism) impact biological activity?

• Methodology :

• The Z-configuration is stabilized by intramolecular H-bonding (C-H···O/S interactions), confirmed via X-ray crystallography . Computational modeling (e.g., DFT) predicts higher stability for Z-isomers.
• Compare activity of Z/E isomers synthesized under varying conditions (e.g., basic vs. acidic media). For example, Z-isomers of thiazolo-triazolones show 3–5x higher antifungal potency than E-forms .

Q. What strategies resolve contradictions in SAR studies for analogs with varying methoxy substitutions?

• Methodology :

• Systematic SAR : Synthesize derivatives with mono-, di-, and tri-methoxy groups on the phenyl ring. For instance, 3,4,5-trimethoxy analogs exhibit superior activity due to enhanced lipophilicity and target binding (e.g., lanosterol demethylase inhibition) .
• Docking studies : Use software like AutoDock to model interactions with enzymes (e.g., 14α-demethylase, PDB:3LD6). Trimethoxy groups form π-π stacking with heme cofactors, explaining enhanced efficacy .

Q. How can computational tools optimize the compound’s pharmacokinetic profile?

• Methodology :

• ADMET prediction : Tools like SwissADME assess solubility (LogP ~2.5–3.5), permeability (Caco-2 models), and metabolic stability.
• MD simulations : Evaluate binding kinetics with cytochrome P450 isoforms to predict drug-drug interactions .

Q. What experimental designs address low yields in multi-step syntheses?

• Methodology :

• DoE (Design of Experiments) : Optimize variables (temperature, solvent polarity, catalyst loading) using response surface modeling. For example, acetic acid/NaOAc mixtures improve cyclization yields by 20–30% .
• Flow chemistry : Continuous-flow reactors enhance reproducibility for oxidation steps (e.g., Swern-type reactions) .

Key Research Challenges

• Stereochemical purity : Ensure Z-isomer dominance via crystallographic validation .
• Scalability : Transition from batch to flow synthesis for critical steps .
• Target selectivity : Use CRISPR-Cas9 models to validate off-target effects in kinase signaling pathways.